ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C15H15ClN2O3S/c1-4-21-14(20)12-9(3)17-15(22-12)18-13(19)10-6-5-8(2)7-11(10)16/h5-7H,4H2,1-3H3,(H,17,18,19)
• InChI Key: XXGSGHINXBSNPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=C(C=C(C=C2)C)Cl)C
• Molecular Formula: C15H15ClN2O3S
• Molecular Weight: 338.8 g/mol

Description

Ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate, also known as CMET, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in various cellular processes. For example, ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to exhibit a range of biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have shown that ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of various bacterial and fungal strains. In vivo studies have shown that ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate can reduce tumor growth and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Another advantage is its broad range of potential applications in various fields. However, one limitation is the lack of information on its toxicity and potential side effects, which may limit its use in certain applications.

Future Directions

There are several future directions for research on ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate. One direction is to further investigate its potential as a drug candidate for the treatment of cancer and infectious diseases. Another direction is to explore its potential as a pesticide or herbicide in agriculture. Additionally, research on the toxicity and potential side effects of ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is needed to assess its safety for various applications. Finally, further studies on the mechanism of action of ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate may lead to the development of more effective treatments for various diseases.

Synthesis Methods

Ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate can be synthesized using a one-pot reaction method that involves the condensation of 2-chloro-4-methylbenzoic acid, thiosemicarbazide, and ethyl acetoacetate. The reaction is carried out in the presence of a catalyst, such as p-toluenesulfonic acid, and a solvent, such as ethanol. The product is obtained after purification using column chromatography.

Scientific Research Applications

Ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to exhibit antitumor, antimicrobial, and anti-inflammatory properties. It has also been investigated as a potential drug candidate for the treatment of cancer and infectious diseases. In agriculture, ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been studied for its pesticidal and herbicidal properties. In material science, ethyl 2-[(2-chloro-4-methylbenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been explored for its potential use in the development of organic electronic devices.